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Compound of Interest

Compound Name: DHPCC-9

CAS No.: 1192248-37-5

Cat. No.: B607095 Get Quote

Part 1: Executive Summary & Compound Profile
DHPCC-9 (1,10-dihydropyrrolo[2,3-a]carbazole-3-carbaldehyde) is a potent, ATP-competitive

inhibitor of the Pim kinase family (Pim-1, Pim-2, and Pim-3).[1] In drug discovery, it is utilized to

dissect the role of Pim kinases in cell migration, invasion, and apoptosis resistance, particularly

in prostate and squamous cell carcinomas.[2]

As a bioactive small molecule capable of altering fundamental cell survival mechanisms,

DHPCC-9 requires strict adherence to High Potency Active Pharmaceutical Ingredient (HPAPI)

handling standards. This guide synthesizes Safety Data Sheet (SDS) requirements with

practical experimental workflows to ensure researcher safety and data integrity.
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Property Specification

Chemical Name
1,10-dihydropyrrolo[2,3-a]carbazole-3-

carbaldehyde

CAS Number 1192248-37-5

Molecular Weight 234.25 g/mol

Appearance Yellow to Tan Crystalline Powder

Solubility DMSO (>10 mg/mL); Insoluble in water

Storage -20°C (Desiccated); Protect from light

Part 2: Hazard Identification & Engineering Controls
Core SDS Hazard Analysis
While specific SDS data varies by vendor, DHPCC-9 is universally classified under GHS

Category 2/3 for acute toxicity and irritation.

H302 (Harmful if swallowed): Systemic absorption can inhibit endogenous kinases,

potentially affecting cardiac and immune function.

H315/H319 (Skin/Eye Irritation): The carbazole moiety can be irritating to mucous

membranes.

H335 (Respiratory Irritation): Inhalation of dust is a primary exposure vector.

The "Self-Validating" Safety System
To ensure safety without relying on luck, implement the following Engineering Controls:

Primary Containment: All powder weighing must occur within a Class II Biological Safety

Cabinet (BSC) or a Powder Containment Hood with HEPA filtration. Never weigh DHPCC-9
on an open bench.

Solvent Vector Control: DHPCC-9 is dissolved in DMSO (Dimethyl Sulfoxide). DMSO is a

potent skin penetrant and will carry the inhibitor directly into the bloodstream upon contact.
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Rule: Use Nitrile gloves (Double gloved) or specific chemical-resistant laminate gloves

(e.g., Silver Shield) when handling DMSO stocks.

Deactivation: Surface decontamination requires a two-step process:

Step 1: 70% Ethanol (Solubilize residues).

Step 2: 10% Bleach solution (Oxidative degradation of the carbazole ring).

Part 3: Mechanism of Action (Visualization)
Understanding the biological impact is crucial for safety. DHPCC-9 inhibits Pim kinases, which

prevents the phosphorylation of the pro-apoptotic protein Bad.[2][3] This stabilizes Bad,

allowing it to promote apoptosis.

Figure 1: DHPCC-9 Mechanism of Action and Downstream Effects
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Figure 1: DHPCC-9 competes with ATP for the Pim kinase active site, preventing Bad

phosphorylation and restoring apoptotic pathways.[1][4]

Part 4: Application Protocol – Cell Migration Assay
Context: This protocol describes the preparation and use of DHPCC-9 to inhibit migration in

PC-3 (prostate cancer) cells, based on established methodologies (Santio et al., 2010).

Stock Solution Preparation
Objective: Create a 10 mM Master Stock.

Calculation:

Mass: 5.0 mg DHPCC-9 (MW: 234.25 g/mol ).[5]

Volume DMSO required:

Procedure:

Equilibrate vial to room temperature before opening (prevents condensation).

In a fume hood, add 2.134 mL of anhydrous DMSO to the vial.

Vortex for 30 seconds. Inspect for clarity.

Aliquot into amber microcentrifuge tubes (50 µL/tube) to avoid freeze-thaw cycles.

Store at -20°C.

Experimental Workflow: Wound Healing Assay
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Step Action Critical Parameter (Why?)

1. Seeding

Seed PC-3 cells in 6-well

plates to reach 90%

confluency overnight.

A confluent monolayer is

required to create a distinct

"wound" gap.

2. Starvation
Wash cells with PBS; add

serum-free media for 12 hours.

Synchronizes cell cycle and

eliminates growth factor

interference.

3. Wounding

Scratch monolayer with a P200

pipette tip. Wash debris with

PBS.

Ensure the gap is uniform

(~500 µm) for reproducible

quantification.

4. Treatment

Dilute 10 mM stock to 10 µM

working concentration in

media. Add to wells.

Safety: Add DMSO stock to

media slowly while vortexing to

prevent precipitation.

5. Imaging
Image at T=0, T=12, and T=24

hours.
Monitor gap closure.

6. Analysis
Calculate % closure relative to

DMSO control.

DHPCC-9 treated cells should

show significantly reduced

closure rates.

Safe Handling Workflow Visualization

Figure 2: DHPCC-9 Safe Handling Workflow
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Figure 2: Step-by-step safety logic from powder retrieval to waste disposal.

Part 5: Waste Disposal & Emergency Response
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Waste Stream Management
Solid Waste: Pipette tips, tubes, and gloves contaminated with DHPCC-9 must be disposed

of in Hazardous Chemical Waste (Incineration stream). Do not use regular biohazard bins.

Liquid Waste: Collect media containing DHPCC-9 in a dedicated carboy. Treat with 10%

bleach for 24 hours before pH neutralization and disposal (subject to local EHS regulations).

Emergency Procedures
Eye Contact: Rinse immediately with water for 15 minutes. Note: DHPCC-9 is a solid;

particles can cause mechanical abrasion plus chemical irritation.

Skin Contact (with DMSO): Wash with soap and water for 15 minutes. Do not use ethanol

(enhances absorption). Seek medical attention, informing the physician of "Pim Kinase

Inhibitor in DMSO" exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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